Cas no 1526968-15-9 (4-(2,3-difluorophenyl)-2-methylbutanoic acid)

• Product Name: 4-(2,3-difluorophenyl)-2-methylbutanoic acid
• CAS No: 1526968-15-9
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6053997
• PubChem ID: 81008369
• Update Time: 2025-11-01

4-(2,3-difluorophenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-difluorophenyl)-2-methylbutanoic acid
• EN300-1857036
• 1526968-15-9
• AKOS019577394

• Inchi： 1S/C11H12F2O2/c1-7(11(14)15)5-6-8-3-2-4-9(12)10(8)13/h2-4,7H,5-6H2,1H3,(H,14,15)
• InChI Key： XFZMPNMSJLTYDW-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CCC(C(=O)O)C)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2,3-difluorophenyl)-2-methylbutanoic acid

Comprehensive Overview of 4-(2,3-Difluorophenyl)-2-Methylbutanoic Acid (CAS No. 1526968-15-9)

4-(2,3-Difluorophenyl)-2-methylbutanoic acid (CAS No. 1526968-15-9) is a fluorinated aromatic carboxylic acid derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorophenyl and methylbutanoic acid moieties, has garnered attention due to its structural versatility and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in modulating enzyme activity and receptor binding, aligning with the growing demand for small-molecule therapeutics.

The 2,3-difluorophenyl group in this compound enhances its lipophilicity and metabolic stability, making it a promising candidate for optimizing pharmacokinetic properties. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. With the rise of AI-driven drug design, computational models frequently reference scaffolds like 4-(2,3-difluorophenyl)-2-methylbutanoic acid to predict bioactivity, addressing common search queries such as "fluorinated compounds in drug development" and "SAR studies of aromatic carboxylic acids."

From a synthetic chemistry perspective, the introduction of fluorine atoms at the 2- and 3-positions of the phenyl ring offers steric and electronic advantages, influencing regioselectivity in cross-coupling reactions. This aligns with industry trends toward green chemistry, as fluorinated compounds often require fewer synthetic steps. Analytical techniques like HPLC and NMR are critical for characterizing this compound, reflecting the broader interest in advanced analytical methods for fluorinated APIs.

In agrochemicals, 4-(2,3-difluorophenyl)-2-methylbutanoic acid serves as a precursor for herbicides and fungicides, leveraging the fluorine effect to enhance binding affinity. This resonates with sustainability-focused searches such as "eco-friendly fluorinated pesticides." Regulatory agencies emphasize the need for rigorous toxicity profiling, a recurring theme in forums discussing SAFE chemical innovation.

Market trends indicate rising demand for high-purity fluorinated intermediates, driven by patents filed in the last five years. The compound’s CAS No. 1526968-15-9 is frequently cited in patent databases, underscoring its commercial viability. For researchers, optimizing its scale-up synthesis remains a key challenge, often explored under search terms like "continuous flow synthesis of fluorinated acids."

In conclusion, 4-(2,3-difluorophenyl)-2-methylbutanoic acid exemplifies the intersection of fluorine chemistry and applied life sciences. Its multifaceted applications—from GPCR-targeted drugs to sustainable agrochemicals—position it as a compound of enduring scientific and industrial relevance.